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Compound of Interest

Compound Name: Nitrogen sulfide

Cat. No.: B1236304 Get Quote

Essential Safety and Handling of Tetrasulfur
Tetranitride
Disclaimer: The term "Nitrogen sulfide" is chemically ambiguous. This guide focuses on

Tetrasulfur Tetranitride (S₄N₄), a common and highly hazardous nitrogen-sulfur compound. It is

imperative to consult the specific Safety Data Sheet (SDS) for any chemical you are handling.

Tetrasulfur tetranitride (S₄N₄) is a vibrant orange, crystalline solid that serves as a precursor in

the synthesis of many sulfur-nitrogen compounds.[1] However, it is a primary explosive that is

sensitive to shock and friction, making strict adherence to safety protocols paramount.[1][2]

Purer samples of S₄N₄ are known to be more sensitive.[1][3] This document provides essential

safety and logistical information for researchers, scientists, and drug development

professionals to ensure the safe handling and disposal of this hazardous material.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1236304?utm_src=pdf-interest
https://www.benchchem.com/product/b1236304?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tetrasulfur_tetranitride
https://en.wikipedia.org/wiki/Tetrasulfur_tetranitride
https://www.researchgate.net/publication/347913590_Analysis_of_the_Explosive_Properties_of_Tetrasulfur_Tetranitride_S4N4
https://en.wikipedia.org/wiki/Tetrasulfur_tetranitride
https://kids.kiddle.co/Tetrasulfur_tetranitride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula S₄N₄

Molar Mass 184.287 g/mol [1][4]

Appearance Vivid orange, opaque crystals[1][4]

Melting Point 187 °C (with decomposition)[1][4]

Thermochromism
Pale yellow below -30 °C, orange at 25 °C, and

deep red above 100 °C[4]

Enthalpy of Formation +460 kJ/mol[1][4]

Operational Plan: Handling Tetrasulfur Tetranitride
Due to its explosive nature, S₄N₄ should only be handled by trained personnel in a controlled

laboratory environment.

1. Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the first line of defense.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

potential explosions.

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene or Silver

Shield).[5]

Prevents skin contact.

Body Protection

Flame-retardant lab coat and

chemical-resistant apron or

coveralls (e.g., Tychem).[5][6]

Protects against spills and

splashes.

Respiratory Protection

A NIOSH-approved respirator

with cartridges for sulfur

compounds may be necessary

depending on the scale and

ventilation.

Protects against inhalation of

dust or decomposition

products.

2. Engineering Controls:

Fume Hood: All work with S₄N₄ must be conducted in a certified chemical fume hood to

minimize inhalation exposure.

Blast Shield: A portable blast shield should be used during all manipulations of solid S₄N₄.

Ventilation: Ensure adequate ventilation to prevent the accumulation of potentially harmful

vapors.

3. Handling Procedures:

Avoid Friction and Shock: Do not grind, crush, or subject S₄N₄ to rough handling.[3] Small

samples can be detonated by striking with a hammer.[1]

Use Appropriate Tools: Use Teflon-coated or plastic spatulas for transferring the material.[7]

Avoid metal spatulas.[7]

Small Quantities: Whenever possible, work with the smallest feasible quantities of S₄N₄. It is

recommended to store bulk material in separate vials of approximately 1 gram each.[7]
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Temperature Control: Be mindful of the compound's thermochromic properties, as color

changes indicate temperature shifts.[4] Industrial processes often require strict temperature

control below 10 °C.[4]

Incompatible Materials: Avoid contact with strong acids, bases, and moisture.[8] S₄N₄ reacts

with strong Lewis acids and can be hydrolyzed by dilute NaOH.[1]

Disposal Plan
Proper disposal is critical to ensure safety and environmental compliance.

1. Decontamination of Glassware and Surfaces:

Apparatus with thin film coatings can be cleaned by washing with dichloromethane (CH₂Cl₂)

and acetone, followed by soaking in a KOH/IMS bath for 10-30 minutes.[7]

2. Disposal of S₄N₄ Residues:

Residues containing S₄N₄ can be collected in a dedicated vessel.[7]

Allow the solvent to evaporate in a fume hood.[7]

Create a slurry of the residue with water for approximately 24 hours.[7]

Safely add sodium hypochlorite solution to the slurry.[7]

The resulting sulfur residues should be disposed of according to standard laboratory

practices for chemical waste.[7]

Emergency Procedures
Spill: In the event of a small, dry spill, carefully clean the area with a soft brush and dustpan,

avoiding any actions that could create friction or shock. For larger spills, evacuate the area

and contact emergency personnel.

Fire: Use a Class D fire extinguisher for fires involving flammable solids. Do not use water,

as S₄N₄ is sensitive to moisture.[8]
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Exposure:

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen and

seek medical attention.
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Start: 
Prepare for S4N4 Handling

1. Don Personal Protective Equipment (PPE)
- Safety Goggles & Face Shield

- Chemical-Resistant Gloves
- Flame-Retardant Lab Coat

End: 
Procedure Complete

2. Set Up Engineering Controls
- Certified Fume Hood
- Portable Blast Shield

- Ensure Proper Ventilation

3. Handle S4N4 with Caution
- Use Plastic/Teflon Spatulas

- Avoid Shock and Friction
- Work with Small Quantities

4. Prepare for Disposal
- Segregate S4N4 Waste

- Decontaminate Glassware

Emergency Event
(Spill, Fire, Exposure)

5. Chemical Deactivation
- Slurry with Water

- Add Sodium Hypochlorite

6. Final Waste Disposal
- Dispose of as Hazardous Waste

Follow Emergency Procedures
- Evacuate if Necessary

- First Aid
- Contact EHS

Post-Incident Reporting

Click to download full resolution via product page

Workflow for the safe handling and disposal of S₄N₄.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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